Cas no 1435938-24-1 (Quetiapine-d8 Hemifumarate (piperazine-d8))

• Product Name: Quetiapine-d8 Hemifumarate (piperazine-d8)
• CAS No: 1435938-24-1
• MF: C₂₅H₂₉N₃O₆S
• MW: 499.579265356064
• CID: 4557305
• PubChem ID: 117065186
• Update Time: 2025-06-15

Quetiapine-d8 Hemifumarate (piperazine-d8) Chemical and Physical Properties

Names and Identifiers

• Quetiapine-d8 Hemifumarate (piperazine-d8)
• 2-[2-(4-benzo[b][1,4]benzothiazepin-6-yl-2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl)ethoxy]ethanol;(E)-but-2-enedioic acid
• 1435938-24-1

• Inchi： 1S/C21H25N3O2S.C4H4O4/c25-14-16-26-15-13-23-9-11-24(12-10-23)21-17-5-1-3-7-19(17)27-20-8-4-2-6-18(20)22-21;5-3(6)1-2-4(7)8/h1-8,25H,9-16H2;1-2H,(H,5,6)(H,7,8)
• InChI Key： VRHJBWUIWQOFLF-UHFFFAOYSA-N
• SMILES： C(C(=O)O)=CC(=O)O.C(N1C([H])([H])C([H])([H])N(C2=NC3=CC=CC=C3SC3=CC=CC=C23)C([H])([H])C1([H])[H])COCCO

Computed Properties

• Exact Mass: 898.44488298g/mol
• Monoisotopic Mass: 898.44488298g/mol
• Isotope Atom Count: 16
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 62
• Rotatable Bond Count: 14
• Complexity: 615
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 222Ų

Additional information on Quetiapine-d8 Hemifumarate (piperazine-d8)

Introduction to Quetiapine-d8 Hemifumarate (piperazine-d8) and Its Significance in Modern Pharmaceutical Research

Quetiapine-d8 Hemifumarate (piperazine-d8) is a deuterated derivative of the well-known antipsychotic medication quetiapine, which has garnered significant attention in the field of pharmaceutical chemistry and psychiatry. The compound, identified by its CAS number 1435938-24-1, represents a sophisticated modification of the parent molecule, incorporating deuterium atoms to enhance its stability and analytical detectability. This introduction delves into the structural and functional aspects of Quetiapine-d8 Hemifumarate (piperazine-d8), its applications in research, and its relevance to contemporary advancements in drug development.

The molecular structure of Quetiapine-d8 Hemifumarate (piperazine-d8) features a complex arrangement of atoms, including a central piperazine ring substituted with various functional groups. The introduction of deuterium atoms at specific positions in the molecule not only improves its isotopic purity but also aids in distinguishing it from the parent compound during analytical studies. This modification is particularly valuable in metabolomics and pharmacokinetic studies, where precise identification and quantification of drug metabolites are crucial.

In recent years, the demand for deuterated pharmaceuticals has surged due to their utility in enhancing metabolic stability and reducing off-target effects. Quetiapine-d8 Hemifumarate (piperazine-d8) exemplifies this trend, as it serves as a valuable tool for researchers investigating the pharmacological mechanisms of antipsychotic drugs. The hemifumarate salt form enhances the solubility and bioavailability of the compound, making it more suitable for in vitro and in vivo studies.

One of the most compelling applications of Quetiapine-d8 Hemifumarate (piperazine-d8) is in the field of positron emission tomography (PET) imaging. Deuterated drugs are often used as tracers to visualize brain activity and receptor binding in neurological disorders. The stability provided by deuterium labeling allows for prolonged imaging durations, improving diagnostic accuracy. Current research indicates that Quetiapine-d8 Hemifumarate (piperazine-d8) can be effectively utilized to study dopamine receptor occupancy in patients with schizophrenia, offering insights into the drug's mechanism of action.

The synthesis of Quetiapine-d8 Hemifumarate (piperazine-d8) involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient production of deuterated compounds, making them more accessible for research purposes. Techniques such as deuterium exchange and catalytic hydrogenation are commonly employed to introduce deuterium atoms at desired positions within the molecule.

Regulatory agencies have recognized the importance of deuterated pharmaceuticals in modern medicine, leading to increased investment in their development. Quetiapine-d8 Hemifumarate (piperazine-d8) is currently undergoing preclinical trials to evaluate its efficacy and safety profiles. Preliminary results suggest that it retains the therapeutic benefits of quetiapine while exhibiting improved pharmacokinetic properties. These findings are eagerly anticipated by the pharmaceutical industry, as they could pave the way for new treatment strategies for psychiatric disorders.

The use of isotopically labeled compounds like Quetiapine-d8 Hemifumarate (piperazine-d8) also extends to environmental monitoring and toxicology research. By tracking deuterated drugs through biological systems, researchers can gain insights into metabolic pathways and environmental impact assessments. This application is particularly relevant in studying drug interactions with microorganisms and ecosystems.

Looking ahead, the future prospects for Quetiapine-d8 Hemifumarate (piperazine-d8) appear promising, with ongoing research exploring its potential in treating not only psychiatric disorders but also other neurological conditions such as Alzheimer's disease and Parkinson's disease. The ability to label drugs with deuterium provides a powerful tool for understanding disease mechanisms at a molecular level, ultimately leading to more effective therapeutic interventions.

In conclusion, Quetiapine-d8 Hemifumarate (piperazine-d8) represents a significant advancement in pharmaceutical research, offering unique benefits due to its deuterated structure. Its applications in PET imaging, metabolic studies, and drug development underscore its importance in modern medicine. As research continues to uncover new uses for this compound, it is likely to play an increasingly vital role in advancing our understanding of neurological disorders and improving patient care.